Cas no 2228523-74-6 (4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine
• CAS No: 2228523-74-6
• MF: C₁₆H₂₃F₂N
• MW: 267.357331514359
• CID: 6194524
• PubChem ID: 165852181
• Update Time: 2025-05-26

4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine
• EN300-1940439
• 2228523-74-6
• 4,4-difluoro-1-[(2,4,6-trimethylphenyl)methyl]cyclohexan-1-amine

• Inchi： 1S/C16H23F2N/c1-11-8-12(2)14(13(3)9-11)10-15(19)4-6-16(17,18)7-5-15/h8-9H,4-7,10,19H2,1-3H3
• InChI Key： XIEOMCLVHTYLKG-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC2C(C)=CC(C)=CC=2C)(CC1)N)F

Computed Properties

• Exact Mass: 267.17985606g/mol
• Monoisotopic Mass: 267.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2228523-74-6 and Product Name: 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine

The compound with the CAS number 2228523-74-6 and the product name 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of difluoro and trimethylphenyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for further exploration.

Recent research has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The difluorine atoms in the molecule enhance its metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the 2,4,6-trimethylphenyl moiety contributes to the compound's lipophilicity, facilitating better cell membrane penetration and bioavailability. These features make 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine an intriguing subject for further investigation.

In the realm of medicinal chemistry, the structural motif of this compound aligns well with the growing interest in cyclohexane-based scaffolds. Cyclohexane derivatives are known for their versatility and have been incorporated into numerous pharmacophores due to their ability to modulate biological activity effectively. The amine functional group at the cyclohexane ring further enhances its potential as a pharmacological tool, enabling various chemical modifications to tailor its properties for specific therapeutic targets.

Current studies are exploring the pharmacological profile of 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine in relation to several key biological pathways. Preliminary findings suggest that this compound exhibits promising activity against certain enzymatic targets, making it a potential lead compound for developing novel inhibitors. The difluoro and trimethylphenyl substituents play a crucial role in modulating its interaction with biological targets, thereby influencing its efficacy and selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into aromatic systems requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only underscore the technical prowess involved but also open up new avenues for developing related compounds.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine have been extensively studied using cutting-edge modeling techniques. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets with high affinity. This computational evidence supports experimental efforts aimed at optimizing its pharmacological properties further.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block for designing advanced materials with specialized functionalities. For instance, it could be incorporated into polymers or nanoparticles to enhance their biocompatibility and therapeutic efficacy. Such interdisciplinary approaches are increasingly important in addressing complex biomedical challenges.

As research progresses, the understanding of how structural modifications influence biological activity will continue to evolve. The case of 4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine exemplifies this dynamic interplay between chemistry and biology. By leveraging computational tools and synthetic methodologies, scientists can systematically explore new chemical spaces and uncover novel therapeutic opportunities.

In conclusion,4,4-difluoro-1-(2,4,6-trimethylphenyl)methylcyclohexan-1-amine (CAS No. 2228523-74-6) stands as a testament to the power of interdisciplinary research in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a cornerstone in ongoing efforts to develop innovative therapeutic agents. As our understanding of molecular interactions deepens，so too does our ability to harness these insights for medical benefit.